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A comprehensive side-by-side comparison of leading aerosol sizing technologies for

researchers, scientists, and drug development professionals.

The accurate characterization of aerosol particle size distribution is critical across a spectrum of

scientific and industrial applications, from atmospheric research and inhalation toxicology to the

development of pharmaceutical aerosols. The choice of an appropriate sizing instrument is

paramount to obtaining reliable and relevant data. This guide provides a detailed comparison of

several widely used aerosol sizing instruments: the Aerodynamic Particle Sizer (APS), the

Scanning Mobility Particle Sizer (SMPS), the Electrical Low Pressure Impactor (ELPI), the

Andersen Cascade Impactor (ACI), and Laser Diffraction instruments.

At a Glance: Comparative Overview of Aerosol
Sizing Instruments
The selection of an aerosol sizing instrument is dictated by the specific requirements of the

application, including the particle size range of interest, the required time resolution, and the

nature of the aerosol being measured. The following table summarizes the key quantitative

specifications of the instruments discussed in this guide.
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Particle Size

Range

0.5 - 20 µm
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[2]
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In-Depth Look: Principles of Operation
Understanding the fundamental principles behind each instrument is crucial for interpreting the

data correctly and appreciating the strengths and limitations of each technique.
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Aerodynamic Particle Sizer (APS): The APS accelerates aerosol particles through a nozzle.[1]

Due to inertia, larger particles accelerate more slowly than smaller ones. The instrument

measures the "time-of-flight" of individual particles between two laser beams, which is then

related to their aerodynamic diameter.[1]

Scanning Mobility Particle Sizer (SMPS): The SMPS sizes particles based on their electrical

mobility.[8] Aerosol particles are first brought to a known charge distribution using a neutralizer.

They then enter a Differential Mobility Analyzer (DMA), where an electric field is applied.[8] By

scanning the voltage, particles of a specific electrical mobility (and therefore size) are selected

and counted by a Condensation Particle Counter (CPC).[8]

Electrical Low Pressure Impactor (ELPI): The ELPI combines inertial classification with

electrical detection.[9] Particles are charged and then introduced into a cascade impactor with

multiple stages at decreasing pressure. Particles impact on different stages based on their

aerodynamic diameter, and the electrical charge they carry is measured by electrometers,

providing real-time size distribution data.[9]

Andersen Cascade Impactor (ACI): The ACI is a multi-stage inertial impactor that separates

particles based on their aerodynamic diameter. Air is drawn through a series of stages with

progressively smaller jet sizes, causing particles of different sizes to impact on collection plates

at each stage.[10] The mass of particles collected on each plate is then determined

gravimetrically or by chemical analysis.[10]

Laser Diffraction: This technique measures the angular pattern of light scattered by an

ensemble of particles passing through a laser beam.[11] Larger particles scatter light at smaller

angles, while smaller particles scatter light at larger angles.[11] The particle size distribution is

then calculated from the measured scattering pattern using the Mie or Fraunhofer theory.[11]

Experimental Protocols for Comparative Instrument
Evaluation
To objectively compare the performance of different aerosol sizing instruments, a well-defined

experimental protocol is essential. The following outlines a general methodology for a side-by-

side comparison.

Test Aerosol Generation
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A stable and well-characterized test aerosol is crucial for a reliable comparison.

Polydisperse Aerosol: A common method is to generate a polydisperse aerosol using a

nebulizer with a solution of a non-volatile solute, such as sodium chloride (NaCl) or

ammonium sulfate. The concentration of the solution can be adjusted to control the particle

size distribution.

Monodisperse Aerosol: For calibration and verification of instrument sizing accuracy,

monodisperse polystyrene latex (PSL) spheres of certified diameters are typically used.[10]

These are suspended in deionized water and aerosolized using a nebulizer. It is important to

use surfactant-free PSL spheres to avoid the generation of residue particles that can

interfere with the measurement.

Experimental Setup
A schematic of a typical experimental setup for comparing multiple aerosol sizing instruments is

shown below.
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Diagram of a typical experimental workflow for instrument comparison.

Aerosol Conditioning: The generated aerosol is passed through a mixing chamber to ensure

homogeneity. A diffusion dryer containing a desiccant like silica gel is used to control the

relative humidity of the aerosol, which is critical as particle size can be affected by moisture.

For instruments that rely on electrical mobility (SMPS), a charge neutralizer (e.g., using a Kr-

85 source) is used to bring the aerosol to a known charge equilibrium.

Sampling Manifold: An isokinetic sampling manifold is essential to ensure that each

instrument receives a representative sample of the aerosol. The manifold should be

designed to minimize particle losses and to split the aerosol flow isokinetically to each

instrument's inlet.
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Instrument Operation and Data Acquisition
Each instrument should be operated according to the manufacturer's instructions, with careful

attention to the following:

Flow Rates: The sample and sheath air flow rates for each instrument must be accurately

controlled and regularly calibrated.

Instrument Settings: For scanning instruments like the SMPS, the scan time and voltage

range should be set appropriately for the aerosol being measured. For impactors, the flow

rate determines the cut-off diameters of each stage.

Data Acquisition: Data should be logged simultaneously from all instruments to allow for

direct comparison of the measured size distributions.

Data Analysis and Comparison
The data from different instruments needs to be carefully processed and compared, taking into

account the different sizing principles.

Data Inversion: For instruments like the SMPS and ELPI, raw data (e.g., particle counts

versus mobility or current versus impaction stage) needs to be inverted using appropriate

algorithms to obtain the particle size distribution. These algorithms account for factors like

multiple charging efficiencies and instrument transfer functions.

Diameter Conversion: To compare data from instruments that measure different types of

diameters (e.g., aerodynamic vs. mobility), it may be necessary to convert the data to a

common basis. This often requires knowledge of the particle density and shape factor.

Statistical Analysis: Statistical methods should be used to quantify the agreement between

the size distributions measured by the different instruments. This can include comparing key

parameters like the geometric mean diameter, geometric standard deviation, and total

number or mass concentration.

Logical Workflow for Instrument Selection
The choice of an aerosol sizing instrument is a critical decision that depends on the specific

research question. The following diagram illustrates a logical workflow to guide the selection
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A decision tree for selecting an appropriate aerosol sizing instrument.

This guide provides a foundational understanding of the key considerations when selecting and

using aerosol sizing instrumentation. For specific applications, it is always recommended to

consult the instrument manufacturer's documentation and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134867?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

